N-(4-bromophenyl)-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromophenyl)-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H14BrN5OS and its molecular weight is 440.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Activity
Research demonstrates that derivatives of 6-phenyl-[1,2,4]triazolo[4,3-b]pyridazine, closely related to the compound , have shown promising antiviral activity against hepatitis-A virus. For instance, specific compounds synthesized using a precursor similar to N-(4-bromophenyl)-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide have been effective in reducing virus count in cell culture assays (Shamroukh & Ali, 2008).
Antibacterial Activity
Compounds derived from similar chemical structures have been synthesized and evaluated for their antibacterial properties. Some of these compounds showed significant activity against various bacterial strains, including Staphylococcus epidermidis and Escherichia coli (Almajan et al., 2010).
Anticancer and Antimicrobial Activity
A range of N-aryl substituted phenyl acetamide analogs of triazolo[3,4-a] phthalazines, which are structurally related to the compound , have been tested for their anticancer and antimicrobial activities. Some of these compounds have shown inhibition activity against certain cancer cell lines and also exhibited antimicrobial properties (Kumar et al., 2019).
Synthesis and Structural Analysis
Studies focusing on the synthesis and structural analysis of related triazolo[4,3-b]pyridazine derivatives have been conducted. These studies often involve the elucidation of compound structures through various spectroscopic techniques, contributing to a deeper understanding of their chemical behavior and potential applications (Sallam et al., 2021).
Antitumoral and Antiviral Activity
Research on derivatives of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has shown that structural variations can significantly influence their biological properties, including antiviral and antitumoral activities. These findings emphasize the potential of these compounds in medicinal chemistry, particularly for targeted therapeutic applications (Jilloju et al., 2021).
Properties
IUPAC Name |
N-(4-bromophenyl)-2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14BrN5OS/c20-14-6-8-15(9-7-14)21-17(26)12-27-18-11-10-16-22-23-19(25(16)24-18)13-4-2-1-3-5-13/h1-11H,12H2,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBXPVBYQGBWJAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14BrN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.